Cas no 2649054-02-2 (5-Oxa-2,6-diazaspiro[3.4]oct-6-ene-7-carboxylic acid)

• Product Name: 5-Oxa-2,6-diazaspiro[3.4]oct-6-ene-7-carboxylic acid
• CAS No: 2649054-02-2
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 5856933
• PubChem ID: 132351176
• Update Time: 2025-06-09

5-Oxa-2,6-diazaspiro[3.4]oct-6-ene-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-oxa-2,6-diazaspiro[3.4]oct-6-ene-7-carboxylic acid
• 2649054-02-2
• EN300-716339
• 5-Oxa-2,6-diazaspiro[3.4]oct-6-ene-7-carboxylic acid

• Inchi： 1S/C6H8N2O3/c9-5(10)4-1-6(11-8-4)2-7-3-6/h7H,1-3H2,(H,9,10)
• InChI Key： TWODPGIQAUZYNH-UHFFFAOYSA-N
• SMILES： O1C2(CC(C(=O)O)=N1)CNC2

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 70.9Ų

Additional information on 5-Oxa-2,6-diazaspiro[3.4]oct-6-ene-7-carboxylic acid

Exploring 5-Oxa-2,6-diazaspiro[3.4]oct-6-ene-7-carboxylic acid (CAS No. 2649054-02-2): A Versatile Spirocyclic Compound in Modern Drug Discovery

In the rapidly evolving field of medicinal chemistry, 5-Oxa-2,6-diazaspiro[3.4]oct-6-ene-7-carboxylic acid (CAS No. 2649054-02-2) has emerged as a promising scaffold due to its unique spirocyclic structure and multifunctional properties. This compound, characterized by its heterocyclic core and carboxylic acid moiety, is gaining attention for its potential applications in designing small-molecule therapeutics, enzyme inhibitors, and bioconjugation tools. Researchers are increasingly exploring its role in addressing challenges like drug resistance and target selectivity, aligning with current trends in precision medicine and AI-driven drug design.

The structural uniqueness of 5-Oxa-2,6-diazaspiro[3.4]oct-6-ene-7-carboxylic acid lies in its spiro[3.4]octane framework, which combines rigidity and three-dimensionality—a sought-after feature in fragment-based drug discovery. Its oxa-diaza heterocycle offers hydrogen-bonding capabilities, while the carboxylic acid group enables derivatization for prodrug strategies or metal-chelating applications. Recent studies highlight its compatibility with click chemistry and bioorthogonal reactions, making it relevant for chemical biology probes—a hot topic in 2024 pharmaceutical research.

From a synthetic perspective, CAS No. 2649054-02-2 exemplifies advancements in green chemistry, as modern protocols emphasize catalyst-free cyclizations and solvent-free conditions for its preparation. These methods address growing concerns about sustainable synthesis, frequently searched by academic and industrial chemists. The compound’s stability under physiological pH also positions it as a candidate for oral bioavailability optimization, a key focus area in PK/PD modeling discussions.

Beyond therapeutics, 5-Oxa-2,6-diazaspiro[3.4]oct-6-ene-7-carboxylic acid is being investigated for material science applications, particularly in self-assembling molecular systems and polymeric drug carriers. Its spiro-conformation reduces crystallinity, enhancing solubility—a property critical for nanoparticle formulations, a trending subject in drug delivery forums. Computational studies using molecular docking and QSAR models further predict its affinity for GPCR targets, aligning with industry demands for neurological disorder treatments.

As the scientific community prioritizes underexplored chemical space, compounds like CAS No. 2649054-02-2 exemplify how innovative architectures can bridge gaps between traditional pharmacophores and next-gen biologics. With ongoing research into its metabolic stability and toxicological profile, this spirocyclic derivative may soon feature in clinical pipelines, answering frequent queries about novel scaffolds for kinase inhibitors or allosteric modulators—topics dominating medicinal chemistry literature this decade.